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Compound of Interest

Compound Name: Odm-207

Cat. No.: B3028270

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal
of 0dm-207, a potent BET bromodomain inhibitor. Adherence to these guidelines is critical to
ensure personnel safety and maintain a secure laboratory environment. The following
procedural guidance is designed to directly address operational questions and establish a
trusted source for chemical handling and laboratory safety.

Key Physical and Chemical Properties of Odm-207

A clear understanding of Odm-207's properties is foundational to its safe handling. The
following table summarizes key quantitative data for this compound.
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Property Value Source

Molecular Formula C22H21N303 --INVALID-LINK--
Formula Weight 375.4 g/mol --INVALID-LINK--
Purity >98% --INVALID-LINK--
Formulation A solid --INVALID-LINK--
Solubility (DMSO) 10 mM --INVALID-LINK--
Storage Temperature -20°C --INVALID-LINK--
Stability > 4 years (at -20°C) --INVALID-LINK--

Essential Personal Protective Equipment (PPE)

Given the potent nature of Odm-207 and its classification as a hazardous compound, a
comprehensive approach to personal protective equipment is mandatory. The following PPE
should be worn at all times when handling the compound, from initial receipt to final disposal.

» Hand Protection: Two pairs of chemotherapy-rated nitrile gloves should be worn.[1] The
outer glove should be changed immediately upon known or suspected contamination.

» Body Protection: A disposable, fluid-resistant gown that is shown to be impermeable to
hazardous drugs is required.[1] This should be worn over standard laboratory clothing.

o Eye and Face Protection: ANSI-rated safety glasses with side shields are the minimum
requirement. However, for procedures with a risk of splashing or aerosol generation (e.g.,
dissolving the solid, vortexing), a full-face shield or safety goggles should be used in
conjunction with a surgical mask.[2]

» Respiratory Protection: For procedures that may generate aerosols or when handling the
powder outside of a certified chemical fume hood or biological safety cabinet, a NIOSH-
approved N95 respirator or higher is recommended.[1]

Operational Plan: From Receipt to Disposal
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A systematic workflow is critical to minimize exposure risk. The following diagram and
procedural steps outline the recommended operational plan for handling Odm-207 in a
laboratory setting.
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Caption: Operational workflow for handling Odm-207.
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Experimental Protocols

1

2

. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.
Log the compound into your chemical inventory system.

Store the container at -20°C in a designated and clearly labeled area for potent compounds.

[3]

. Weighing and Dissolving (to be performed in a certified chemical fume hood or powder

containment hood):

Don all required PPE as outlined above.
Place a weigh boat on a calibrated analytical balance.

Carefully transfer the required amount of solid Odm-207 to the weigh boat using a dedicated
spatula.

Record the weight and carefully transfer the solid to an appropriate vial.

Using a calibrated pipette, add the required volume of DMSO to achieve the desired
concentration (e.g., 10 mM).[3]

Cap the vial securely and vortex until the solid is fully dissolved. A brief sonication may be
used to aid dissolution if necessary.

Label the vial clearly with the compound name, concentration, solvent, and date of
preparation.

. Experimental Use:

When performing experiments, handle all solutions containing Odm-207 within a chemical
fume hood or biological safety cabinet.

Use mechanical pipetting aids; never pipette by mouth.[4]
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e Minimize the creation of aerosols.[4]

Disposal Plan

Proper disposal of Odm-207 and all associated materials is crucial to prevent environmental
contamination and accidental exposure.

1. Waste Segregation:

o Solid Waste: All disposable items that have come into contact with Odm-207 (e.g., gloves,
weigh boats, pipette tips, vials) should be considered hazardous waste. These items should
be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste: Unused solutions of 0dm-207 and any contaminated solvents should be
collected in a separate, sealed, and clearly labeled hazardous liquid waste container. Do not
mix with other waste streams unless compatible.

o Sharps: Needles and syringes used for handling Odm-207 solutions must be disposed of in
a designated sharps container for hazardous waste.[4]

2. Disposal Procedure:

» All hazardous waste must be disposed of through your institution's Environmental Health and
Safety (EHS) office.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

e Do not dispose of Odm-207 down the drain or in the regular trash.

Emergency Procedures
1. Spills:

e Small Spills (in a fume hood):
o Decontaminate the area with an appropriate solvent (e.g., ethanol) and absorbent pads.

o Collect all cleanup materials in the solid hazardous waste container.
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o Large Spills (or spills outside of a fume hood):

o Evacuate the immediate area and alert others.

o Contact your institution's EHS or emergency response team immediately.

o Prevent entry to the contaminated area until it has been cleared by trained personnel.
2. Personal Exposure:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and water for at least 15 minutes. Seek medical attention.

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open.[4] Seek immediate medical attention.

¢ Inhalation: Move to fresh air immediately. Seek medical attention.

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

Signaling Pathway and Logical Relationships

As a BET bromodomain inhibitor, Odm-207 prevents the interaction between BET proteins and
acetylated histones, thereby disrupting chromatin remodeling and the expression of key
oncogenes like MYC.[5] This mechanism underlies its potent anti-proliferative effects.
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Caption: Simplified signaling pathway of Odm-207's inhibitory action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Handling Odm-207]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028270#personal-protective-equipment-for-
handling-odm-207]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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